TiO2/CdS porous hollow microspheres rapidly synthesized by salt-assistant aerosol decomposition method for excellent photocatalytic hydrogen evolution performance†

Dalton Transactions Pub Date: 2015-12-01 DOI: 10.1039/C5DT03637B

Abstract

TiO2/CdS porous hollow microspheres have been one-pot rapidly synthesized by a salt-assisted aerosol decomposition method, and exhibit an excellent photocatalytic activity of 996 μmol h−1 (50 mg photocatalysts with loading Ru co-catalyst) for hydrogen evolution from aqueous solutions containing sacrificial reagents (SO32− and S2−) under visible light (λ ≥ 420 nm). Its high photocatalytic performance is attributed to the surface morphology, crystallinity and heterostructures. The present facile method can be extended to fabricate other heterostructures consisting of oxides or sulfides.

Graphical abstract: TiO2/CdS porous hollow microspheres rapidly synthesized by salt-assistant aerosol decomposition method for excellent photocatalytic hydrogen evolution performance
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